5-methyl-N-(2-phenoxyphenyl)-2-furamide

• IUPAC Name: 5-methyl-N-(2-phenoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H15NO3/c1-13-11-12-17(21-13)18(20)19-15-9-5-6-10-16(15)22-14-7-3-2-4-8-14/h2-12H,1H3,(H,19,20)
• InChI Key: WSDZBAKHQXVXIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3
• Molecular Formula: C18H15NO3
• DSSTOX Substance ID: DTXSID60972774
• Molecular Weight: 293.3 g/mol
• Solubility: 12.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5727-45-7

Description

"5-methyl-N-(2-phenoxyphenyl)-2-furamide" is a complex organic compound. Detailed studies on its synthesis, molecular structure, and properties help in understanding its potential applications in various fields.

Synthesis Analysis

A new synthesis approach for related heterocycles like furo[3,2-c]quinolin-4(5H)-one, involving palladium-catalysed cyclisation of similar compounds, has been developed. This method optimizes the yield by varying the catalyst, base, and solvent (Lindahl et al., 2006).

Molecular Structure Analysis

Studies on similar compounds, such as (E)-5-(diethylamino)-2-[(4-propylphenylimino)methyl]phenol, have used X-ray diffraction, IR, and UV-Vis spectroscopy to determine their structure. These techniques provide insights into the electronic structure and molecular geometry (Koşar et al., 2012).

Chemical Reactions and Properties

The compound "5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide," which has similar structural elements, shows biological and pharmacological activities. Its crystal structure reveals insights into furan and benzene ring orientations and potential hybridization effects at furan atoms (Galešić & Vlahov, 1990).

Physical Properties Analysis

The synthesis and characterization of similar compounds, like 5-phenyl-2-furamidines, provide insights into their physical properties. These compounds have been evaluated for their potential as antidepressants, indicating a range of physical properties that could be relevant (Pong et al., 1984).

Chemical Properties Analysis

Research on similar Schiff base compounds has explored their spectroscopic, molecular structure characterizations, and quantum chemical computational studies. These investigations reveal information about vibrational frequencies, electronic absorption spectra, and nonlinear optical properties (Albayrak & Frank, 2010).

Scientific Research Applications

Synthesis and Characterization

The compound 5-methyl-N-(2-phenoxyphenyl)-2-furamide serves as a precursor in the synthesis of complex heterocyclic structures, contributing to the development of new materials and drugs. For instance, it has been used in the development of a novel synthesis method for furo[3,2-c]quinolin-4(5H)-one heterocycles via palladium-catalysed cyclisation, demonstrating its utility in organic synthesis and heterocyclic chemistry (Lindahl et al., 2006).

Chemosensing Applications

In the field of chemosensing, phenoxazine-based fluorescent chemosensors incorporating furan-2-carboxamide groups have been developed for the detection of metal ions and anions, showcasing the compound's role in environmental monitoring and bioimaging applications. These sensors exhibit high sensitivity and selectivity towards Cd2+ and CN− ions, with potential uses in live cell imaging and environmental analysis (Ravichandiran et al., 2020).

Advanced Material Development

The compound also contributes to the development of advanced materials, such as polyamides and nanocomposites. Phenolic alkylimidazolineamides, derived from similar structures, have been used to modify layered silicates for the creation of organophilic nanocomposites with improved thermal and mechanical properties. This application underscores the compound's role in enhancing the performance of polymeric materials for industrial applications (Fröhlich et al., 2004).

Biomedical Research

In biomedical research, derivatives of this compound have been explored for their potential as therapeutic agents, including their roles in drug design and discovery for conditions such as Alzheimer's disease. This highlights the compound's importance in medicinal chemistry and drug development processes (Hussain et al., 2016).

Antioxidant and Chelating Agents

Moreover, derivatives exhibiting radical scavenging and chelating properties have been identified, suggesting potential applications in protecting against oxidative stress and metal-induced toxicity. These compounds demonstrate the versatility of this compound derivatives as multifunctional agents in therapeutic and protective applications (Eckshtain-Levi et al., 2016).